Cas no 433291-96-4 (Fmoc-2-fluoro-DL-phenylglycine)

• Product Name: Fmoc-2-fluoro-DL-phenylglycine
• CAS No: 433291-96-4
• MF: C₂₃H₁₈FNO₄
• MW: 391.391729831696
• MDL: MFCD02682470
• CID: 1515638
• PubChem ID: 46737292
• Update Time: 2025-04-21

Fmoc-2-fluoro-DL-phenylglycine Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-(2-fluorophenyl)acetic acid
• Fmoc-2-fluoro-DL-phenylglycine
• 433291-96-4
• AB32737
• EN300-81416
• (S)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-(2-FLUORO-PHENYL)-ACETIC ACID
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(2-fluorophenyl)acetic acid
• (R)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-(2-FLUORO-PHENYL)-ACETIC ACID
• 1260587-21-0
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-(2-fluorophenyl)aceticacid
• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-(2-fluorophenyl)acetic acid
• {[(9H-fluoren-9-ylmethoxy)carbonyl]amino}(2-fluorophenyl)acetic acid
• AB32740

• MDL： MFCD02682470
• Inchi： 1S/C23H18FNO4/c24-20-12-6-5-11-18(20)21(22(26)27)25-23(28)29-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-12,19,21H,13H2,(H,25,28)(H,26,27)
• InChI Key： HFDAWMNMWMAJCX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.12198622g/mol
• Monoisotopic Mass: 391.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Fmoc-2-fluoro-DL-phenylglycine Security Information

• HazardClass：IRRITANT